Cas no 1334950-73-0 (1H-Indole, 1-(phenylsulfonyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-)

• Product Name: 1H-Indole, 1-(phenylsulfonyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• CAS No: 1334950-73-0
• MF: C₂₀H₂₂BNO₄S
• MW: 383.26898431778
• CID: 5520360
• PubChem ID: 46738219
• Update Time: 2026-03-10

1H-Indole, 1-(phenylsulfonyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 1-(phenylsulfonyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• SCHEMBL4601850
• 1334950-73-0
• MFCD12828205
• 1-(benzenesulfonyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indole
• G64968
• TQR0846
• 1-(phenylsulfonyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole

• Inchi： 1S/C20H22BNO4S/c1-19(2)20(3,4)26-21(25-19)17-11-8-12-18-16(17)13-14-22(18)27(23,24)15-9-6-5-7-10-15/h5-14H,1-4H3
• InChI Key： ACGWYYNMLVKYIB-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=CC=C2)(=O)=O)C2=C(C(B3OC(C)(C)C(C)(C)O3)=CC=C2)C=C1

Computed Properties

• Exact Mass: 383.1362595g/mol
• Monoisotopic Mass: 383.1362595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 637
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.9Ų